Romk-IN-2

• Molecular Formula: C25H24N4O4
• Molecular Weight: 444.5 g/mol
• InChI: InChI=1S/C25H24N4O4/c1-14-7-22(27-10-16(14)9-26)23-8-17(33-28-23)11-29-6-5-24(30)20(12-29)18-3-4-19-21(15(18)2)13-32-25(19)31/h3-4,7-8,10,20,24,30H,5-6,11-13H2,1-2H3/t20-,24+/m0/s1
• InChIKey: JBHJLLWYOPAMGA-GBXCKJPGSA-N

Romk-IN-2: Baseline Profile and Procurement

Romk-IN-2 is a small-molecule compound cataloged as an inhibitor of the renal outer medullary potassium (ROMK) channel (also known as Kir1.1 or KCNJ1) [1]. ROMK inhibitors constitute a class of agents under investigation for their potential to induce diuresis and natriuresis without the hypokalemia associated with conventional loop and thiazide diuretics [2]. Publicly available information on Romk-IN-2 is currently limited to its designation as 'compound 1' from an undisclosed chemical series and its listing on select vendor platforms [1]. No peer-reviewed primary research paper, patent, or authoritative database record explicitly characterizing the in vitro potency, selectivity profile, or pharmacokinetic properties of Romk-IN-2 was identified during this evidence assessment.

Reported as early hit (compound 1) in ROMK lead optimization program

Public bioactivity data (IC₅₀, hERG selectivity) not available; de novo profiling required

May support ROMK target engagement studies as an uncharacterized tool compound

• [1] TargetMol. ROMK-IN-2 (compound 1) Product Page. View Source
• [2] Garcia, M. L., et al. (2016). Discovery of MK-7145, an Oral Small Molecule ROMK Inhibitor for the Treatment of Hypertension and Heart Failure. ACS Medicinal Chemistry Letters, 7(7), 697–701. View Source

Romk-IN-2: Non-Interchangeable with Other ROMK Inhibitors

ROMK inhibitors as a class exhibit profound divergence in potency (IC50 values ranging from ~0.5 nM to >1 µM), selectivity across the Kir channel family (including Kir2.1, Kir4.1, Kir7.1), and off-target liabilities such as hERG inhibition [1]. Moreover, translational utility is not solely dictated by primary target affinity; critical factors including oral bioavailability, metabolic stability, species-specific potency differences (human vs. rodent ROMK), and sensitivity to pore mutations (e.g., N171D) vary substantially between chemical series and even among closely related analogs [2]. Substituting one ROMK inhibitor for another without compound-specific validation data introduces significant experimental uncertainty, potentially leading to false-negative results in target validation studies or misleading structure-activity relationship (SAR) interpretations. The procurement decision for Romk-IN-2 must therefore be guided by an understanding of the specific quantitative evidence—or lack thereof—that distinguishes it from established tool compounds.

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Quantitative potency profile absent; substitution may introduce unverified channel crosstalk or altered selectivity

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ROMK inhibitor selectivity varies broadly across compounds; class-specific behavior cannot be assumed without testing

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Procurement lead time differences may affect experimental continuity; direct substitution without planning may delay studies

• [1] Walsh, K. B. (2022). Targeting the Renal Outer Medullary Potassium Channel (ROMK) for Hypertension and Heart Failure. International Journal of Molecular Sciences, 23(8), 4355. View Source
• [2] Swale, D. R., et al. (2014). Discovery of a Potent and Selective ROMK Inhibitor with Pharmacokinetic Properties Suitable for Preclinical Evaluation. ACS Medicinal Chemistry Letters, 5(5), 499–504. View Source

Romk-IN-2: Evidence Limitations and Sourcing

Potency and hERG Selectivity vs. BMS-986308

No peer-reviewed primary research paper, patent, or authoritative database record was identified that reports an IC50, Ki, or Kd value for Romk-IN-2 against any ROMK channel ortholog (human, rat, or mouse) in any assay format (thallium flux, patch-clamp electrophysiology, or radioligand binding). Consequently, no quantitative comparison of primary target potency can be made between Romk-IN-2 and established comparators such as MK-7145 (human ROMK IC50 = 45 nM [1]), BMS-986308 (IC50 = 24 nM [2]), or VU591 (IC50 = 240 nM [3]). Procurement of Romk-IN-2 for experiments requiring a known, validated potency level is not supported by currently available public evidence.

Potency & Selectivity Gap

Class-level

Not reported / Not calculable

No quantitative comparison possible

De novo profiling required

Evidence Dimension	In vitro potency (IC50) against human ROMK
Target Compound Data	No publicly available quantitative data
Comparator Or Baseline	MK-7145 (IC50 = 45 nM), BMS-986308 (IC50 = 24 nM), VU591 (IC50 = 240 nM)
Quantified Difference	Cannot be calculated; target data unavailable
Conditions	Assays vary by comparator; no condition specified for Romk-IN-2

Why This Matters

Without a validated IC50 value, the concentration required to achieve target engagement in cellular or in vivo studies cannot be rationally determined, severely limiting the compound's utility as a reliable tool.

• [1] Garcia, M. L., et al. (2016). Discovery of MK-7145, an Oral Small Molecule ROMK Inhibitor for the Treatment of Hypertension and Heart Failure. ACS Medicinal Chemistry Letters, 7(7), 697–701. View Source
• [2] Zhu, Y., et al. (2021). Discovery of BMS-986308: A Renal Outer Medullary Potassium Channel Inhibitor for the Treatment of Heart Failure. Journal of Medicinal Chemistry, 64(16), 11945–11962. View Source
• [3] Bhave, G., et al. (2011). Development of a Selective Small-Molecule Inhibitor of Kir1.1, the Renal Outer Medullary Potassium Channel. Molecular Pharmacology, 79(1), 42–50. View Source

Lead Optimization Starting Point Role

Inhibition of the hERG potassium channel is a critical liability for ROMK-targeting programs, as it predicts QT interval prolongation and potential arrhythmogenicity. No data on hERG inhibitory activity for Romk-IN-2 is publicly available. In contrast, optimized ROMK inhibitors have achieved substantial selectivity windows: MK-8153 (ROMK EP IC50 = 5 nM vs. hERG EP IC50 = 34 µM, ratio ~6,800-fold ) and BMS-986308 (explicitly reported as 'selective for ROMK over hERG' with minimal activity at relevant concentrations [1]). The early lead compound VU590 demonstrates a narrower window (ROMK IC50 = 290 nM vs. Kir7.1 IC50 = 8 µM, ratio ~28-fold [2]), underscoring the variability across chemical series. Without Romk-IN-2-specific hERG data, the compound's suitability for in vivo cardiovascular pharmacology studies or any experiment requiring a clean cardiac safety profile cannot be assessed.

Lead Optimization Origin

Reported

Identified as compound 1 in Merck program

Reference for medicinal chemistry studies

Early-stage benchmark

Evidence Dimension	Selectivity ratio (hERG IC50 / ROMK IC50)
Target Compound Data	No publicly available quantitative data
Comparator Or Baseline	MK-8153 (ratio ~6,800), BMS-986308 (reported as selective, ratio not disclosed), VU590 (Kir7.1 ratio ~28)
Quantified Difference	Cannot be calculated; target data unavailable
Conditions	Assays vary by comparator; no condition specified for Romk-IN-2

Why This Matters

For in vivo studies or translational research, hERG selectivity is a binary gate—a compound with unknown hERG activity cannot be safely advanced into animal models without risking confounding cardiotoxicity artifacts.

• [1] Zhu, Y., et al. (2021). Discovery of BMS-986308: A Renal Outer Medullary Potassium Channel Inhibitor for the Treatment of Heart Failure. Journal of Medicinal Chemistry, 64(16), 11945–11962. View Source
• [2] Lewis, L. M., et al. (2009). High-Throughput Screening Reveals a Small-Molecule Inhibitor of the Renal Outer Medullary Potassium Channel. Assay and Drug Development Technologies, 7(6), 571–582. View Source

Procurement Lead Times and Availability

The inwardly rectifying potassium (Kir) channel family comprises multiple isoforms with distinct physiological roles; cross-reactivity can confound interpretation of phenotypic effects attributed to ROMK inhibition. No data on Romk-IN-2's activity against Kir2.1, Kir4.1, or Kir7.1 is publicly available. As a point of reference, the probe compound ML112 exhibits high selectivity, with IC50 values >10 µM against Kir2.1, Kir2.3, Kir4.1, and Kir7.1 [1]. Another comparator, BMS-986308, is explicitly reported to show 'no inhibitory potency against related inwardly rectifying potassium channels (Kir2.1, Kir2.3, Kir4.1, and Kir7.1)' [2]. Without analogous selectivity profiling for Romk-IN-2, experiments relying on this compound cannot exclude the possibility that observed effects arise from unintended Kir channel modulation rather than specific ROMK blockade.

Procurement Lead Time

Reported

Up to 14 weeks (as of 2026)

Longer lead time vs. common alternatives

May impact experimental timelines

Evidence Dimension	Kir family selectivity profile
Target Compound Data	No publicly available quantitative data
Comparator Or Baseline	ML112 (IC50 >10 µM for Kir2.1, Kir2.3, Kir4.1, Kir7.1); BMS-986308 (no inhibition of Kir2.1, Kir2.3, Kir4.1, Kir7.1)
Quantified Difference	Cannot be calculated; target data unavailable
Conditions	Assays vary by comparator; no condition specified for Romk-IN-2

Why This Matters

Kir family selectivity is essential for target validation studies; without it, attribution of biological effects specifically to ROMK inhibition is scientifically untenable.

• [1] National Center for Biotechnology Information. PubChem BioAssay Summary: ML112 (CID 44123657) Selectivity Profiling. View Source
• [2] ProbeChem. BMS-986308 Technical Datasheet. View Source

In Vivo Pharmacokinetics and Oral Bioavailability: Romk-IN-2 vs. Preclinical Candidates

Oral bioavailability is a prerequisite for systemic in vivo pharmacology studies in rodents. No data on Romk-IN-2's pharmacokinetic (PK) parameters (e.g., Cmax, AUC, half-life, oral bioavailability) in any preclinical species are publicly available. This contrasts sharply with advanced ROMK inhibitors such as BMS-986308, which has been evaluated in a first-in-human study demonstrating an 'excellent PK profile' and substantial diuretic/natriuretic activity [1]. Similarly, MK-7145 and compound 28 (BMS-986308 predecessor) were specifically optimized to achieve pharmacokinetic properties suitable for preclinical evaluation across multiple species [2]. The absence of PK data for Romk-IN-2 precludes any informed decision regarding its suitability for in vivo dosing regimens, route of administration, or dose-response studies.

Evidence Dimension	Oral bioavailability and systemic exposure
Target Compound Data	No publicly available quantitative data
Comparator Or Baseline	BMS-986308 (excellent PK profile, oral bioavailability demonstrated in human study); MK-7145 (oral bioavailability suitable for preclinical evaluation)
Quantified Difference	Cannot be calculated; target data unavailable
Conditions	No in vivo PK study identified for Romk-IN-2

Why This Matters

For investigators planning in vivo efficacy or disease model studies, unknown PK properties represent a critical barrier—the compound cannot be reliably administered without risking underexposure or toxicity.

• [1] ClinicalTrials.gov. First-in-Human Study to Assess the Safety, Pharmacokinetics, and Pharmacodynamics of BMS-986308. NCT Identifier: NCT04926714. View Source
• [2] Swale, D. R., et al. (2014). Discovery of a Potent and Selective ROMK Inhibitor with Pharmacokinetic Properties Suitable for Preclinical Evaluation. ACS Medicinal Chemistry Letters, 5(5), 499–504. View Source

Romk-IN-2: Primary Research Applications

Medicinal Chemistry for ROMK Inhibitors

Romk-IN-2 may be procured solely for the purpose of chemical series expansion or as a reference point in structure-activity relationship (SAR) studies where the primary objective is to map chemical diversity rather than to conduct definitive biological assays. However, this application is constrained by the complete absence of potency and selectivity data—the compound cannot serve as an active control or benchmark against established inhibitors. Its value is limited to its chemical structure as an entry point for analog synthesis, not as a validated pharmacological tool.

Experimental Profiling of ROMK Probes

Romk-IN-2 should not be selected for biochemical or cell-based assay development, including thallium flux assays, patch-clamp electrophysiology, or high-throughput screening (HTS) validation. The lack of a defined IC50, Ki, or EC50 against ROMK means the compound cannot be used to establish assay window, confirm target engagement, or validate screening conditions. For these purposes, well-characterized tool compounds such as VU591 (IC50 = 240 nM), ML112 (IC50 = 220 nM), or BMS-986308 (IC50 = 24 nM) are strongly preferred due to their peer-reviewed, reproducible activity data.

Target Engagement and Negative Control Studies

Romk-IN-2 is not suitable for in vivo rodent pharmacology studies, including hypertension models, heart failure models, or diuretic/natriuretic efficacy assessments. The absence of pharmacokinetic data (oral bioavailability, clearance, half-life), hERG selectivity profiling, and species-specific potency information constitutes a critical evidence gap. Investigators requiring an orally bioavailable ROMK inhibitor for in vivo use should instead consider compounds such as MK-7145, MK-8153, or BMS-986308, each of which has demonstrated in vivo efficacy and favorable PK profiles in peer-reviewed studies.

Scenario 4: Off-Target Selectivity Studies (Contraindicated)

Romk-IN-2 is contraindicated for studies designed to investigate the selectivity of ROMK inhibition relative to other Kir family channels (Kir2.1, Kir4.1, Kir7.1) or the hERG channel. Without quantitative selectivity data, any phenotypic effects observed upon compound treatment cannot be reliably attributed to ROMK blockade. For selectivity-focused investigations, probe compounds such as ML112 (validated >10 µM inactivity against multiple Kir isoforms) or BMS-986308 (documented Kir family selectivity) are the appropriate tools.

Application

Selection Property

Validation Focus

ROMK inhibitor lead optimization

Early-hit reference compound

SAR and chemical space exploration

De novo ROMK profiling

Uncharacterized potency/selectivity

Generate IC₅₀, patch clamp data

Target engagement controls

Limited functional characterization

Validate with characterized analogs

• [1] Walsh, K. B. (2022). Targeting the Renal Outer Medullary Potassium Channel (ROMK) for Hypertension and Heart Failure. International Journal of Molecular Sciences, 23(8), 4355. View Source
• [2] National Center for Biotechnology Information. PubChem BioAssay Summary: ML112 (CID 44123657). View Source